Cas no 2098077-64-4 (1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2098077-64-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5726256
• PubChem ID: 121200113
• Update Time: 2025-07-15

1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2098077-64-4
• AKOS026707757
• 1-(3,3-dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-(3,3-dimethyl-2-oxobutyl)-2-oxopyridine-3-carboxylic acid
• F1907-2749
• 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C12H15NO4/c1-12(2,3)9(14)7-13-6-4-5-8(10(13)15)11(16)17/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： MWOPZMKJFJCWFS-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC=C(C(=O)O)C1=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.7Ų

Additional information on 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2098077-64-4)

1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2098077-64-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug development and material science. The presence of both carboxylic acid and ketone functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity intermediates like 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has surged, driven by advancements in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role as a building block for protease inhibitors or enzyme modulators, given its ability to interact with biological targets. The compound's CAS No. 2098077-64-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of pyridine-based compounds is their solubility and stability under physiological conditions. 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid exhibits moderate solubility in polar solvents, which is a critical factor for its utility in formulation development. Additionally, its thermal stability has been tested under various conditions, making it a candidate for high-temperature synthetic processes.

The synthesis of 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step reactions, including condensation and oxidation steps. Recent publications highlight optimized protocols to improve yield and purity, addressing common challenges such as byproduct formation. These advancements align with the growing focus on green chemistry and sustainable synthesis, which are trending topics in the scientific community.

From an industrial perspective, the scalability of producing CAS No. 2098077-64-4 is a key consideration. Manufacturers are investing in continuous flow chemistry to enhance efficiency, a trend that resonates with the broader push toward process intensification. The compound's compatibility with automated purification systems further underscores its practicality for large-scale applications.

In summary, 1-(3,3-Dimethyl-2-oxobutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid represents a promising area of research with diverse potential applications. Its structural versatility, combined with ongoing methodological improvements, positions it as a valuable asset in both academic and industrial settings. As interest in customized molecular scaffolds grows, this compound is likely to remain a focal point for innovation.